Cas no 2361640-08-4 (N-1-(1-methylpiperidin-4-yl)-1H-pyrazol-4-ylprop-2-enamide)

• Product Name: N-1-(1-methylpiperidin-4-yl)-1H-pyrazol-4-ylprop-2-enamide
• CAS No: 2361640-08-4
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5682129
• PubChem ID: 145910246
• Update Time: 2025-10-28

N-1-(1-methylpiperidin-4-yl)-1H-pyrazol-4-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26586296
• N-[1-(1-methylpiperidin-4-yl)-1H-pyrazol-4-yl]prop-2-enamide
• 2361640-08-4
• N-[1-(1-Methylpiperidin-4-yl)pyrazol-4-yl]prop-2-enamide
• N-1-(1-methylpiperidin-4-yl)-1H-pyrazol-4-ylprop-2-enamide

• Inchi： 1S/C12H18N4O/c1-3-12(17)14-10-8-13-16(9-10)11-4-6-15(2)7-5-11/h3,8-9,11H,1,4-7H2,2H3,(H,14,17)
• InChI Key： PYGLHAACOAYBFA-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1C=NN(C=1)C1CCN(C)CC1

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.2Ų

Additional information on N-1-(1-methylpiperidin-4-yl)-1H-pyrazol-4-ylprop-2-enamide

N-1-(1-Methylpiperidin-4-yl)-1H-Pyrazol-4-ylprop-2-enamide: A Comprehensive Overview

N-1-(1-Methylpiperidin-4-yl)-1H-Pyrazol-4-ylprop-2-enamide, also known by its CAS number 2361640-08-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and material science. The compound's name itself provides a detailed description of its structure, which includes a piperidine ring, a pyrazole moiety, and an amide group. These components contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of N-substituted pyrazole derivatives in medicinal chemistry. The presence of the pyrazole ring in this compound makes it a promising candidate for various biological activities, such as anti-inflammatory, antioxidant, and anticancer properties. Researchers have explored the synthesis of this compound using various methodologies, including nucleophilic substitution and coupling reactions. These methods have not only improved the yield but also enhanced the purity of the final product, making it more suitable for biological testing.

The amide group in N-1-(1-Methylpiperidin-4-yl)-1H-Pyrazol-4-ylprop-2-enamide plays a crucial role in its chemical behavior. Amides are known for their stability and ability to form hydrogen bonds, which are essential for drug design. The methyl group attached to the piperidine ring adds another layer of complexity to the molecule's structure, influencing its solubility and bioavailability. This makes the compound an attractive target for researchers working on improving drug delivery systems.

In terms of synthesis, this compound has been prepared through a multi-step process involving the reaction of 1-methylpiperidine with pyrazole derivatives. The optimization of reaction conditions has been a focal point for chemists aiming to achieve higher yields and better quality products. For instance, the use of polar aprotic solvents and catalytic agents has been shown to significantly improve the reaction efficiency. These advancements have not only streamlined the synthesis process but also opened up new avenues for exploring similar compounds with diverse functionalities.

The biological evaluation of N-1-(1-Methylpiperidin-4-yl)-1H-Pyrazol-4-ylprop-2-enamide has revealed promising results in several assays. For example, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. This suggests that the compound could be developed into a therapeutic agent for treating conditions such as arthritis or neurodegenerative diseases. Additionally, its antioxidant properties make it a candidate for use in skincare products or food additives aimed at preventing oxidative stress.

Another area where this compound has shown potential is in material science. The combination of a rigid pyrazole ring and flexible piperidine side chain allows for unique physical properties, such as high thermal stability and mechanical strength. Researchers are exploring its use as a building block for advanced materials like polymers or liquid crystals. These applications highlight the versatility of N-substituted pyrazole derivatives beyond traditional pharmaceutical uses.

In conclusion, N-1-(1-Methylpiperidin-4-yl)-1H-Pyrazol-4-ylprop-2-enamide, with its distinctive structure and functional groups, continues to be a subject of intense research interest. Its potential applications span across multiple disciplines, from drug discovery to material science. As researchers continue to uncover its properties and optimize its synthesis, this compound is poised to make significant contributions to both academic and industrial advancements.